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Compound of Interest

Compound Name: Barium nitrite

Cat. No.: B1141920

An In-depth Technical Guide to Barium Nitrite Monohydrate: Properties and Structure

Introduction

Barium nitrite monohydrate, with the chemical formula Ba(NO2)2-Hz20, is an inorganic salt of
barium and nitrous acid.[1][2] It typically appears as a white to yellowish crystalline solid.[3][4]
This compound is notable for its solubility in water and its applications in various chemical
syntheses, including the preparation of other metal nitrites.[3][4] Due to the presence of both
the barium ion and the nitrite ion, the compound is classified as toxic and requires careful
handling.[4] This guide provides a comprehensive overview of its physicochemical properties,
detailed crystal structure, experimental protocols for its synthesis and characterization, and its
behavior under thermal stress.

Physicochemical Properties

Barium nitrite monohydrate possesses distinct physical and chemical properties that are
critical for its application in research and development. The key quantitative data are
summarized in Table 1.
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Property

Value

Molecular Formula

Ba(NOz2)2-H20

Molar Mass 247.35 g/mol [4][5]

IUPAC Name barium(2+);dinitrite;hydrate[5]

CAS Number 7787-38-4[3]

Appearance White to yellowish crystalline solid[3][4]
Density 3.173 g/cm?3[3]

Melting Point Decomposes at 217 °C (anhydrous form)[3];

Loses water of hydration at ~115 °C

Solubility in Water

54.8 g/100 mL at 0 °C[3]; 67.5 g/100 mL at 20
°C[4]; 319 g/100 mL at 100 °C[3]

Solubility in Ethanol

Soluble[3]

Crystal Structure

The crystal structure of barium nitrite monohydrate has been determined through single-

crystal X-ray diffraction. It exhibits a hexagonal crystal system and is characterized by its

absolute chirality, crystallizing in the P61 space group.[5] The structure consists of barium

cations (Ba2*), nitrite anions (NO2"), and water molecules. A summary of its crystallographic

data is presented in Table 2.

Crystallographic Parameter Value
Crystal System Hexagonal
Space Group P61[5]
Lattice Constant 'a’ 7.07 A[5]
Lattice Constant 'c' 17.886 A[5]

Lattice Angles

o =90° B =90° y = 120°[5]

Formula Units (2)

6[5]
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Experimental Protocols
Synthesis of Barium Nitrite Monohydrate

Barium nitrite monohydrate can be synthesized via a double displacement reaction between
barium chloride and sodium nitrite.[3]

Methodology:

e Prepare stoichiometric aqueous solutions of barium chloride (BaClz) and sodium nitrite
(NaNO:2).

o Combine the two solutions with constant stirring. The reaction proceeds as follows: BaClz
(ag) + 2NaNO:2 (aq) — Ba(NOz2)2 (aqg) + 2NaCl (aq)

e The resulting solution contains barium nitrite and sodium chloride. The less soluble sodium
chloride can be partially removed by fractional crystallization.

» Concentrate the remaining solution by gentle heating to increase the concentration of
barium nitrite.

e Cool the concentrated solution slowly to induce crystallization of barium nitrite monohydrate
(Ba(NO2)2-H20).

« |solate the crystals by filtration.

o Wash the collected crystals with a small amount of cold deionized water to remove residual
sodium chloride.

Dry the purified crystals under vacuum or in a desiccator at room temperature.

An alternative method involves the reduction of barium nitrate with a lead metal sponge.[3][4]

Characterization by Single-Crystal X-ray Diffraction

The determination of the precise atomic arrangement within the barium nitrite monohydrate
crystal lattice is achieved through single-crystal X-ray diffraction.[6]

Methodology:
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e Crystal Selection and Mounting:

o High-quality, single crystals of barium nitrite monohydrate are grown from an aqueous
solution.[2]

o Under a polarizing microscope, a suitable crystal (typically <0.3 mm in its largest
dimension, transparent, and without visible defects) is selected.[7]

o The selected crystal is carefully mounted on a goniometer head using a cryo-loop and a
minimal amount of cryo-protectant oil.[7]

¢ Data Collection:

o The mounted crystal is placed on a diffractometer equipped with an X-ray source (e.g., Mo
Ka radiation, A = 0.7107 A) and a detector.[8]

o The crystal is cooled to a low temperature (e.g., 100 K) using a cryo-stream to minimize
thermal vibrations and protect it from radiation damage.

o A series of diffraction images are collected by rotating the crystal in the X-ray beam.[8] The
instrument software automatically controls the crystal orientation and data acquisition
strategy to ensure a complete dataset is collected.

e Structure Solution and Refinement:

[¢]

The collected diffraction data are processed to determine the unit cell dimensions and
space group.[8]

o The positions of the atoms within the asymmetric unit are determined using direct methods
or Patterson methods. This initial model provides a rough idea of the crystal structure.

o The atomic positions and their anisotropic displacement parameters are refined using a
least-squares algorithm to achieve the best possible fit between the observed diffraction
pattern and the one calculated from the structural model.[8]

o The final result is a crystallographic information file (CIF) containing the precise atomic
coordinates, bond lengths, and bond angles of barium nitrite monohydrate.
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Thermal Decomposition

When subjected to heat, barium nitrite monohydrate undergoes a two-stage decomposition
process.

o Dehydration: The water of hydration is lost at approximately 115 °C, yielding the anhydrous
form, Ba(NOz2)2.

o Decomposition: The anhydrous barium nitrite decomposes at a higher temperature, around
217 °C.[3] The thermal decomposition of metal nitrites can be complex; in the case of
barium nitrite, it leads to the formation of barium oxide (BaO), nitric oxide (NO), and
nitrogen dioxide (NO2).[1]

Mandatory Visualization

The following diagram illustrates the general workflow for the synthesis and structural analysis
of barium nitrite monohydrate.
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Caption: Workflow for Synthesis and Crystallographic Analysis.
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Safety Information

Barium nitrite monohydrate is classified as a toxic substance.[4] Both the barium ion and the
nitrite ion contribute to its toxicity. Ingestion or inhalation of the compound can be harmful.[4]
Standard laboratory safety protocols, including the use of personal protective equipment such
as gloves, safety glasses, and a lab coat, should be strictly followed when handling this
chemical. All work should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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